2-((7-(4-ethoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[[7-(4-ethoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C23H23N5O4S/c1-3-32-19-10-6-17(7-11-19)27-12-13-28-21(22(27)30)25-26-23(28)33-15-20(29)24-14-16-4-8-18(31-2)9-5-16/h4-13H,3,14-15H2,1-2H3,(H,24,29)
• InChI Key: BCFBXLGPSGOLFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN3C(=NN=C3SCC(=O)NCC4=CC=C(C=C4)OC)C2=O
• Molecular Formula: C23H23N5O4S
• Molecular Weight: 465.5 g/mol

Description

This compound is a derivative of [1,2,4]triazolo[4,3-a]pyrazine bearing a 4-oxo-pyridazinone moiety. It has been evaluated for its potential as a c-Met kinase inhibitor.

Synthesis Analysis

The synthesis of similar [1,2,4]triazolo[4,3-a]pyrazine derivatives involves cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles.

Molecular Structure Analysis

The molecular structure of this compound includes a [1,2,4]triazolo[4,3-a]pyrazine core, which is a fused ring system incorporating a triazole and a pyrazine.

Chemical Reactions Analysis

The compound has been evaluated for its inhibitory activity against c-Met kinase, a receptor tyrosine kinase that plays a role in cellular growth, survival, and migration.

Future Directions

The compound and its derivatives could be further studied for their potential as c-Met kinase inhibitors. Additionally, their synthesis methods could be optimized for better yield and efficiency.